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Compound of Interest

Compound Name: S1P1 Agonist III

Cat. No.: B611245 Get Quote

Researchers and drug development professionals handling S1P1 Agonist III must adhere to

stringent safety and disposal protocols to ensure a secure laboratory environment and mitigate

environmental impact. This guide provides essential, step-by-step procedures for the proper

disposal of S1P1 Agonist III, grounded in safety data sheet (SDS) information and general

best practices for chemical waste management.

Crucial Note on Chemical Identification: The term "S1P1 Agonist III" may refer to different

chemical entities. This guide primarily references the compound with CAS No. 1315311-14-8. It

is imperative for users to verify the CAS number of their specific agonist and consult the

corresponding safety data sheet for precise handling and disposal instructions.

Safety and Hazard Information
S1P1 Agonist III (CAS No. 1315311-14-8) is classified as harmful if swallowed and very toxic

to aquatic life with long-lasting effects.[1] Adherence to safety precautions is paramount to

prevent accidental ingestion and environmental contamination.

Key Hazard Statements:

H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Precautionary Measures:
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Wash skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Avoid release to the environment.

If swallowed, call a poison center or doctor.

Collect any spillage.

Dispose of contents/container to an approved waste disposal plant.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for S1P1 Agonist III
and a related compound.

Property
S1P1 agonist 3 (DC
Chemicals)

S1P1 Receptor Agonist III
(Sigma-Aldrich)

CAS Number 1315311-14-8 1324003-64-6

Molecular Formula C21H16ClN3O5 C21H16F3N3O3

Molecular Weight 425.82 g/mol 415.37 g/mol

Purity Not specified ≥97% (HPLC)

Solubility Not specified DMSO: 50 mg/mL

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
2-8°C

Proper Disposal Procedures
The following step-by-step guide outlines the recommended procedures for the disposal of

S1P1 Agonist III. These procedures are based on general best practices for hazardous

chemical waste and should be performed in accordance with your institution's Environmental

Health and Safety (EHS) guidelines.
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Step 1: Waste Segregation and Collection

Solid Waste:

Unused or expired S1P1 Agonist III powder should be treated as hazardous chemical

waste.

All contaminated lab materials, including pipette tips, gloves, weighing paper, and other

disposable items, must be collected in a designated hazardous waste container.

Liquid Waste:

Solutions containing S1P1 Agonist III (e.g., dissolved in DMSO or other solvents) must be

collected as liquid chemical waste.

Crucially, do not dispose of these solutions down the drain.

Step 2: Waste Container Labeling and Storage

Use designated, properly labeled, and sealed waste containers for both solid and liquid

chemical waste.

The waste container label must clearly state "Hazardous Waste" and list all chemical

contents, including S1P1 Agonist III and any solvents used.

Store waste containers in a designated, well-ventilated secondary containment area, away

from incompatible materials, until collection. Incompatible materials include strong

acids/alkalis and strong oxidizing/reducing agents.

Step 3: Decontamination

Thoroughly decontaminate all work surfaces and equipment that have come into contact with

S1P1 Agonist III.

Use an appropriate solvent, such as 70% ethanol, followed by cleaning agents for

decontamination.

Dispose of all cleaning materials (e.g., wipes, paper towels) as solid chemical waste.
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Step 4: Final Disposal

Arrange for the collection and disposal of the chemical waste through your institution's EHS-

approved hazardous waste disposal service.

Experimental Workflow and Signaling Pathway
To provide a comprehensive understanding of the context in which S1P1 Agonist III is used,

the following diagrams illustrate a general experimental workflow for an in vitro cell-based

assay and the S1P1 receptor signaling pathway.
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General in vitro experimental workflow for S1P1 Agonist III.
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Simplified S1P1 receptor signaling pathway.

By adhering to these detailed procedures and maintaining a proactive approach to safety,

researchers can handle and dispose of S1P1 Agonist III responsibly, ensuring both personal

and environmental well-being. Always prioritize consulting your institution's specific EHS

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of S1P1 Agonist III: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611245#s1p1-agonist-iii-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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